![molecular formula C16H26N2O4S B2589809 N-[2-(dipropylsulfamoyl)ethyl]-3-methoxybenzamide CAS No. 899759-01-4](/img/structure/B2589809.png)
N-[2-(dipropylsulfamoyl)ethyl]-3-methoxybenzamide
Description
Molecular Structure Analysis
The molecule contains a total of 41 atoms, including 24 Hydrogen atoms, 11 Carbon atoms, 2 Nitrogen atoms, 3 Oxygen atoms, and 1 Sulfur atom . For a more detailed structural analysis, techniques such as X-ray crystallography, NMR spectroscopy, or computational chemistry methods would be needed .Physical and Chemical Properties Analysis
N-[2-(dipropylsulfamoyl)ethyl]-3-methoxybenzamide has a molecular weight of 342.45. More detailed physical and chemical properties, such as melting point, boiling point, solubility, etc., were not found in the sources I accessed .Scientific Research Applications
Environmental Behavior and Fate
Occurrence, Fate, and Behavior in Aquatic Environments
Research has focused on understanding how similar chemicals behave in aquatic environments, including their biodegradability, persistence, and formation of halogenated by-products. Studies indicate that while certain chemicals are biodegradable, they can still be ubiquitous in surface waters and sediments due to continuous introduction from various sources, and their interaction with chlorine can lead to the formation of more stable and potentially toxic chlorinated by-products (Haman, Dauchy, Rosin, & Munoz, 2015).
Analytical Methods for Antioxidant Activity
ABTS/PP Decolorization Assay of Antioxidant Capacity
The understanding of reaction pathways in antioxidant capacity assays, such as those based on ABTS radical cation decolorization, provides insights into the interactions and effectiveness of various antioxidants, including potential applications for chemicals like N-[2-(dipropylsulfamoyl)ethyl]-3-methoxybenzamide in understanding their antioxidant properties (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).
Environmental Safety and Surfactant Use
Environmental Safety of Surfactants
Comprehensive studies on the environmental properties, fate, and toxicity of surfactants and their feedstocks cover aspects relevant to a wide range of personal care and cleaning products. This research underscores the importance of assessing environmental impact and safety for chemicals used in high volumes, including those related to this compound (Cowan-Ellsberry, Belanger, Dorn, Dyer, McAvoy, Sanderson, Versteeg, Ferrer, & Stanton, 2014).
Properties
IUPAC Name |
N-[2-(dipropylsulfamoyl)ethyl]-3-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O4S/c1-4-10-18(11-5-2)23(20,21)12-9-17-16(19)14-7-6-8-15(13-14)22-3/h6-8,13H,4-5,9-12H2,1-3H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUCMBJDOTIJJDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)CCNC(=O)C1=CC(=CC=C1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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